Cas no 874772-63-1 (5-Pyrimidinecarbonitrile, 4-amino-2-(2-pyridinyl)-)

• Product Name: 5-Pyrimidinecarbonitrile, 4-amino-2-(2-pyridinyl)-
• CAS No: 874772-63-1
• MF: C₁₀H₇N₅
• MW: 197.196080446243
• CID: 5226485
• Update Time: 2026-03-07

5-Pyrimidinecarbonitrile, 4-amino-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 4-amino-2-(2-pyridinyl)-

• Inchi： 1S/C10H7N5/c11-5-7-6-14-10(15-9(7)12)8-3-1-2-4-13-8/h1-4,6H,(H2,12,14,15)
• InChI Key： LCQNWAJTDIKVMZ-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2)=NC=C(C#N)C(N)=N1

Additional information on 5-Pyrimidinecarbonitrile, 4-amino-2-(2-pyridinyl)-

5-Pyrimidinecarbonitrile, 4-amino-2-(2-pyridinyl)- (CAS No. 874772-63-1): A Comprehensive Overview

5-Pyrimidinecarbonitrile, 4-amino-2-(2-pyridinyl)- (CAS No. 874772-63-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative features a unique molecular structure combining a pyrimidine core with a pyridine substituent and a cyano functional group, making it a valuable intermediate for various synthetic applications.

The compound's 4-amino-2-(2-pyridinyl)-5-pyrimidinecarbonitrile structure offers remarkable versatility in drug discovery. Recent studies highlight its potential as a kinase inhibitor scaffold, particularly in cancer research where modified pyrimidine derivatives show promise in targeting specific oncogenic pathways. The presence of both amino and cyano groups provides multiple sites for further chemical modifications, enabling the creation of diverse molecular libraries for high-throughput screening.

In material science, 5-Pyrimidinecarbonitrile, 4-amino-2-(2-pyridinyl)- has shown interesting properties as a ligand precursor for metal-organic frameworks (MOFs). Researchers are exploring its ability to form coordination complexes with transition metals, potentially leading to novel materials with applications in catalysis or gas storage. The compound's nitrogen-rich architecture makes it particularly suitable for designing functional materials with specific electronic properties.

The synthesis of CAS 874772-63-1 typically involves multi-step organic reactions starting from readily available pyrimidine precursors. Modern synthetic approaches emphasize green chemistry principles, with recent publications describing improved methods that reduce hazardous byproducts while maintaining high yields. These advancements align with the pharmaceutical industry's growing emphasis on sustainable synthetic routes for key intermediates.

Analytical characterization of 4-amino-2-(2-pyridinyl)-5-pyrimidinecarbonitrile presents unique challenges due to its complex heterocyclic system. Advanced techniques such as 2D NMR spectroscopy and high-resolution mass spectrometry are typically employed to confirm its structure and purity. The compound's stability under various conditions has been thoroughly investigated, with studies showing excellent thermal stability up to 200°C, making it suitable for diverse industrial applications.

Market trends indicate growing demand for specialty pyrimidine derivatives like 5-Pyrimidinecarbonitrile, 4-amino-2-(2-pyridinyl)-, particularly in the Asia-Pacific region where pharmaceutical innovation is rapidly expanding. Several patent applications filed in recent years highlight its potential as a building block for next-generation therapeutics, especially in areas such as targeted cancer therapies and antiviral medications.

Quality control standards for CAS 874772-63-1 have become increasingly stringent, with major suppliers now offering the compound with ≥98% purity and comprehensive analytical certificates. The development of reliable HPLC methods for purity assessment has been crucial for researchers requiring high-quality material for sensitive biological assays. Storage recommendations typically suggest protection from moisture and light to maintain long-term stability.

Recent scientific literature reveals innovative applications of 4-amino-2-(2-pyridinyl)-5-pyrimidinecarbonitrile in fluorescence-based sensors. Its conjugated π-system, when properly functionalized, demonstrates interesting photophysical properties that could be exploited for environmental monitoring or biomedical imaging. This emerging application area represents an exciting new direction for research involving this versatile heterocyclic compound.

The environmental fate of 5-Pyrimidinecarbonitrile derivatives has become an important research topic, with biodegradation studies showing that certain structural modifications can significantly affect ecological persistence. While CAS 874772-63-1 itself shows moderate biodegradability, these findings are informing the design of more environmentally friendly analogs without compromising their valuable chemical properties.

Looking forward, the scientific community anticipates continued interest in 5-Pyrimidinecarbonitrile, 4-amino-2-(2-pyridinyl)- as researchers uncover new applications in fields ranging from medicinal chemistry to advanced materials. Its unique combination of structural features ensures it will remain an important tool for chemical innovation, particularly as synthetic methodologies become more sophisticated and sustainable.